2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride
Overview
Description
2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride (3,4-DCPP) is a synthetic compound that has been studied for its potential applications in scientific research and laboratory experiments.
Mechanism of Action
2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride binds to the serotonin transporter (SERT) and acts as an inhibitor of serotonin reuptake. This means that it blocks the reabsorption of serotonin by the presynaptic neuron, resulting in an increase in the amount of serotonin in the synaptic cleft. This increase in serotonin can then activate postsynaptic receptors, resulting in a variety of effects on behavior and physiology.
Biochemical and Physiological Effects
2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride has been shown to produce a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and acetylcholine in the brain. It has also been shown to increase the levels of serotonin in the brain, which can lead to an increase in mood, appetite, and sleep. In addition, 2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride has been shown to have antidepressant and anxiolytic effects.
Advantages and Limitations for Lab Experiments
The use of 2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride in laboratory experiments has several advantages. It is a relatively simple compound to synthesize and has a high affinity for the serotonin transporter. This makes it a useful tool for studying the effects of serotonin on behavior and physiology. However, 2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride also has some limitations. It can produce a number of side effects, such as nausea, dizziness, and headaches. In addition, it can cause a decrease in the activity of certain enzymes, which can interfere with the results of laboratory experiments.
Future Directions
The potential future directions for the use of 2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride in scientific research and laboratory experiments include: further investigation into the biochemical and physiological effects of 2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride; investigation into the effects of 2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride on behavior; development of new methods for synthesizing 2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride; and investigation into the effects of 2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride on other neurotransmitters. In addition, 2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride may be useful in the development of new drugs for the treatment of depression, anxiety, and other psychiatric disorders.
Scientific Research Applications
2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride has been used as a tool in scientific research to study the role of serotonin in the central nervous system. It has been used to investigate the effects of serotonin on behavior and to study the pharmacology of serotonin receptors. 2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride has also been used to study the effects of serotonin on the release of other neurotransmitters.
properties
IUPAC Name |
2-(3,4-dichlorophenyl)-2-piperidin-1-ylacetonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14Cl2N2.ClH/c14-11-5-4-10(8-12(11)15)13(9-16)17-6-2-1-3-7-17;/h4-5,8,13H,1-3,6-7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIMOEPQSPRGKPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(C#N)C2=CC(=C(C=C2)Cl)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15Cl3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-Dichlorophenyl)-2-(1-piperidyl)acetonitrile hydrochloride | |
CAS RN |
1440535-73-8 |
Source
|
| Record name | 1-Piperidineacetonitrile, α-(3,4-dichlorophenyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1440535-73-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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